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Executive Summary

Dihydromyrcenol (CAS 18479-58-8) is a widely used fragrance ingredient with a fresh, citrus-
like scent. Its extensive use in consumer products necessitates a thorough understanding of its
environmental fate and potential ecological impact. This technical guide provides a
comprehensive overview of the biodegradability, bioaccumulation potential, and ecotoxicity of
dihydromyrcenol. Based on standardized testing, dihydromyrcenol is classified as readily
biodegradable and inherently biodegradable. It exhibits a low to moderate potential for
bioaccumulation and is not considered to be Persistent, Bioaccumulative, and Toxic (PBT). This
document synthesizes key data, outlines experimental protocols, and presents visual workflows
to serve as a resource for researchers, scientists, and drug development professionals.

Introduction

Dihydromyrcenol, chemically known as 2,6-Dimethyl-7-octen-2-ol, is a monoterpenoid
alcohol. It is a colorless liquid extensively used in the fragrance industry, particularly in soaps,
detergents, and fine fragrances, to impart a fresh lime and citrus-floral aroma[1][2][3][4]. Given
its high volume of use, exceeding 1000 metric tons per year globally, its behavior and
persistence in the environment are of significant interest[2][3]. This guide details the available
scientific data on its environmental characteristics.
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Physicochemical Properties

The environmental distribution and behavior of a chemical are largely dictated by its

physicochemical properties. Key properties for dihydromyrcenol are summarized in the table

below.
Property Value Reference
Molecular Formula C10H200 [L112][5]1161[ 7]
Molecular Weight 156.27 g/mol [L1[21[3115][ 7]
Appearance Colorless liquid [11121151181191
N _ 194.00 to 197.00 °C @ 760.00
Boiling Point [5][9][10]
mm Hg

Vapor Pressure 0.165 mmHg @ 25°C [5][8]
Water Solubility 939 mg/L at 20°C [2]
Log P (Octanol/Water Partition

o 3.25 [2][5][11]
Coefficient)
Specific Gravity 0.83-0.839 [10][12]
Flash Point 76°C - 77°C [BII7118119]

Environmental Fate

Biodegradability

Biodegradation is a key process for the removal of organic substances from the environment.

Dihydromyrcenol has been assessed for both ready and inherent biodegradability using

standardized OECD test guidelines.

o Ready Biodegradability: A study following the OECD 301F guideline (Manometric

Respirometry) demonstrated that dihydromyrcenol is readily biodegradable[10]. Another

source indicates 72% degradation in an aerobic biodegradability test over 28 days (OECD

Test Guideline 301B), also classifying it as readily biodegradable[13][14]. The pass level for
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ready biodegradability in these respirometric methods is 60% of the theoretical oxygen
demand (ThOD) reached within a 10-day window during the 28-day test[15][16].

» Inherent Biodegradability: In an inherent biodegradability test using the Respirometric
Method (OECD 302C), dihydromyrcenol showed 77% biodegradation after just 9 days,
classifying it as inherently biodegradable[10].

o ] Classificati
Test Type Guideline Duration Result Reference
on

Ready Readily
Biodegradabil OECD 301F 28 days 80% Biodegradabl  [10]
ity e
Ready Readily
Biodegradabil OECD 301B 28 days 72% Biodegradabl  [13]
ity e
Inherent Inherently

] ) 77% after 9 ]
Biodegradabil OECD 302C 28 days ) Biodegradabl  [10]
, ays
ity e

Abiotic Degradation

Abiotic degradation processes, such as hydrolysis and phototransformation, can also
contribute to the removal of chemicals from the environment.

o Hydrolysis: As a tertiary alcohol, dihydromyrcenol is stable to hydrolysis under normal
environmental conditions (pH 4-9). Esters of dihydromyrcenol, however, are expected to be
readily hydrolyzed to dihydromyrcenol and the corresponding acid[12][17].

» Photodegradation: While specific photodegradation studies are not detailed in the provided
results, its ultraviolet/visible (UV/Vis) spectra suggest it is not expected to be photoirritating
or photoallergenic, implying limited absorption in the environmentally relevant UV
spectrum[10].

Bioaccumulation Potential

© 2025 BenchChem. All rights reserved. 3/13 Tech Support


https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1696567/
https://www.aropha.com/resources/blog/types-of-oecd-301-biodegradation-tests/
https://www.benchchem.com/product/b102105?utm_src=pdf-body
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/18479-58-8.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/18479-58-8.pdf
https://www.chemicalbook.com/msds/dihydromyrcenol.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/18479-58-8.pdf
https://www.benchchem.com/product/b102105?utm_src=pdf-body
https://www.benchchem.com/product/b102105?utm_src=pdf-body
https://www.benchchem.com/product/b102105?utm_src=pdf-body
https://datasheets.scbt.com/sc-227869.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/53767-93-4.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/18479-58-8.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Bioaccumulation is the process by which chemicals are taken up by an organism from the
environment, resulting in a concentration greater than that in the surrounding medium. The
potential for bioaccumulation is often estimated using the octanol-water partition coefficient
(Log P or Log Kow) and measured by the bioconcentration factor (BCF).

Dihydromyrcenol has a Log P of 3.25, suggesting a moderate potential for bioaccumulation[2]
[5][11]. However, experimental data indicates a low potential. It is not considered to be
bioaccumulative as per the International Fragrance Association (IFRA) Environmental
Standards[10].

Parameter Value Interpretation Reference

Moderate potential for
Log P (Log Kow) 3.25 ] ] [2][5]111]
bioaccumulation

Bioconcentration Low bioaccumulation

64.8 _ [11]
Factor (BCF) potential
Bioaccumulation Screening-level: 90 ) ]
Not Bioaccumulative [10]
Assessment L/kg

Mobility in Soil

The mobility of a chemical in solil is predicted by its organic carbon-normalized adsorption
coefficient (Koc). A Log Koc of 2.251 has been reported for dihydromyrcenol, which suggests
moderate mobility in soil[11].

Ecotoxicity

Ecotoxicity data is crucial for assessing the potential risk of a substance to aquatic organisms.
Acute toxicity data is available for fish, aquatic invertebrates, and algae.
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Value
Organism Test Type Guideline Endpoint Reference
(mglL)
) 96-h Acute
Fish o - LC50 27.8 [10][11]
Toxicity
Aquatic
48-h
Invertebrates o
) Immobilizatio OECD 202 EC50 38 [11][13]
(Daphnia
magna)
Algae
(Desmodesm  72-h Growth
o OECD 201 EC50 80 [11][13]
us Inhibition
subspicatus)
Crustacea Chronic - NOEC 17 [11]

Experimental Protocols
Ready Biodegradability - OECD 301F: Manometric
Respirometry

Objective: To determine the ready biodegradability of dihydromyrcenol by measuring oxygen
consumption. A substance is considered readily biodegradable if it reaches 60% of its
theoretical oxygen demand (ThOD) within a 10-day window in a 28-day period[15][16].

Methodology:

e Test Substance Preparation: A known concentration of dihydromyrcenol is added to a
mineral medium. Dihydromyrcenol is poorly soluble, so appropriate dispersion methods are
required.

 Inoculum: The inoculum is typically activated sludge from a domestic wastewater treatment
plant, prepared to a specific concentration of microorganisms.

o Test Vessels: The test is conducted in sealed vessels (respirometers) containing the mineral
medium, the test substance, and the inoculum. A headspace of air or oxygen is left in the
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vessel[16].

e Controls:

o Blank Control: Contains only inoculum and mineral medium to measure endogenous
respiration.

o Reference Control: Contains a readily biodegradable substance (e.g., sodium benzoate) to
verify the viability of the inoculum.

o Toxicity Control: Contains the test substance and the reference substance to check for
inhibitory effects of the test substance.

 Incubation: Vessels are incubated in the dark at a constant temperature (e.g., 20-25°C) for
28 days with continuous stirring[15][18].

e Measurement: The consumption of oxygen is measured over the 28-day period using a
pressure sensor that detects the drop in gas pressure as oxygen is consumed and carbon
dioxide is trapped by a potassium hydroxide solution[16][19].

o Calculation: The percentage of biodegradation is calculated by comparing the measured
oxygen consumption (corrected for the blank) with the theoretical oxygen demand (ThOD) of
dihydromyrcenol.

Inherent Biodegradability - OECD 302C: Modified MITI
Test (ll)

Obijective: To evaluate the inherent biodegradability of a substance by measuring oxygen
consumption in a closed-system respirometer with a higher concentration of microorganisms
than in ready biodegradability tests[20][21][22][23].

Methodology:

e Test Substance and Inoculum: The test substance is exposed to a relatively high
concentration of activated sludge from a domestic wastewater treatment plant[20]. The test is
suitable for water-soluble, poorly soluble, and volatile substances.
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o Apparatus: An automated closed-system oxygen consumption measuring apparatus (BOD-
meter) is used[21][23].

o Test Vessels: The test chemical is added to several vessels with varying concentrations,
along with the inoculum and mineral medium[21].

e Controls: A blank control (inoculum only) and a reference control (e.g., aniline) are run in
parallel to check inoculum activity[21]. A toxicity control may also be included.

e Incubation: The test is typically run for 28 days in the dark at a controlled temperature[20].

e Measurement: The biochemical oxygen demand (BOD) is measured continuously and
automatically throughout the test period[21]. At the end of the test, supplemental chemical
analyses (e.g., dissolved organic carbon, residual chemical concentration) can be
performed[21][23].

o Calculation: The percentage of degradation is calculated based on the measured BOD,
corrected for the blank, and compared to the theoretical oxygen demand (ThOD) or based
on the removal of the test substance. A result of >70% degradation indicates inherent
biodegradability[20].

Visualizations
Logical Framework for PBT Assessment
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Bioaccumulation Criterion Result: Not Bioaccumulative
BCF & Log P Data (e.g., BCF > 2000) (BCF = 64.8)
Ecotoxicity Data Toxicity Criterion Result: Not Toxic Overall Conclusion:
(LC50, EC50, NOEC) (e.g., LC50 < 0.1 mg/L) (LC50 = 27.8 mg/L) Dihydromyrcenol is not PBT

Persistence

Persistence Criterion
(e.g., Half-life)

Result: Not Persistent

Biodegradation Data
(OECD 301, 302)

(Readily Biodegradable)

Click to download full resolution via product page

Caption: Logical workflow for the PBT assessment of Dihydromyrcenol.

General Experimental Workflow for Biodegradability
Testing
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Caption: General experimental workflow for ready biodegradability testing.
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Plausible Biodegradation Pathway of Dihydromyrcenol
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Caption: Plausible metabolic pathways for dihydromyrcenol biodegradation.

Environmental Risk Assessment
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The environmental risk of a chemical is determined by comparing the Predicted Environmental
Concentration (PEC) with the Predicted No Effect Concentration (PNEC). A comprehensive
safety assessment by the Research Institute for Fragrance Materials (RIFM) concluded that
dihydromyrcenol is not Persistent, Bioaccumulative, and Toxic (PBT) according to the IFRA
Environmental Standards[10]. The risk quotients (PEC/PNEC), based on its use in Europe and
North America, are less than 1, indicating that dihydromyrcenol presents a negligible risk to
the aquatic environment at current usage levels[10][24].

Conclusion

The available data from standardized tests demonstrate that dihydromyrcenol is readily and
inherently biodegradable, indicating it is unlikely to persist in the environment. Its potential for
bioaccumulation is low, and it is not classified as PBT. While it shows acute toxicity to aquatic
organisms, the environmental risk is considered low at current usage volumes due to its rapid
removal from the environment through biodegradation. This profile suggests that
dihydromyrcenol is unlikely to pose a significant long-term risk to the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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